Cas no 130036-23-6 (Cytidine5'-(trihydrogen diphosphate), 2',3'-dideoxy-, P'-(2-aminoethyl) ester (9CI))

• Product Name: Cytidine5'-(trihydrogen diphosphate), 2',3'-dideoxy-, P'-(2-aminoethyl) ester (9CI)
• CAS No: 130036-23-6
• MF: C₁₁H₂₀N₄O₉P₂
• MW: 414.24542427063
• CID: 152328
• PubChem ID: 122707
• Update Time: 2025-04-19

Cytidine5'-(trihydrogen diphosphate), 2',3'-dideoxy-, P'-(2-aminoethyl) ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Cytidine5'-(trihydrogen diphosphate), 2',3'-dideoxy-, P'-(2-aminoethyl) ester (9CI)
• 2',3'-dideoxycytidine diphosphoethanolamine
• 2',3'-Dideoxycytidine 5'-(trihydrogen diphosphate) P'-(2-aminoethyl) ester
• 2-aminoethyl [(2S,5R)-5-(4-amino-2-oxopyrimidin-1(2H)-yl)tetrahydrofuran-2-yl]methyl dihydrogen diphosphate
• 2-aminoethyl [5-(4-amino-2-oxopyrimidin-1(2H)-yl)tetrahydrofuran-2-yl]methyl dihydrogen diphosphate
• Cytidine 5'-(trihydrogen diphosphate), 2',3'-dideoxy-, P'-(2-aminoethyl) ester
• Ddcdp ethanolamine
• 130036-23-6
• [2-aminoethoxy(hydroxy)phosphoryl] [5-(4-amino-2-oxopyrimidin-1-yl)oxolan-2-yl]methyl hydrogen phosphate

• Inchi： 1S/C11H20N4O9P2/c12-4-6-21-25(17,18)24-26(19,20)22-7-8-1-2-10(23-8)15-5-3-9(13)14-11(15)16/h3,5,8,10H,1-2,4,6-7,12H2,(H,17,18)(H,19,20)(H2,13,14,16)
• InChI Key： GBUOFJVOGQHJIM-UHFFFAOYSA-N
• SMILES： P(=O)(O)(OP(=O)(O)OCCN)OCC1CCC(N2C(N=C(C=C2)N)=O)O1

Computed Properties

• Exact Mass: 414.070551
• Monoisotopic Mass: 414.070551
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _7.1
• Topological Polar Surface Area: 196

Experimental Properties

• Density: 1.92
• Boiling Point: 639.2°Cat760mmHg
• Flash Point: 340.3°C
• Refractive Index: 1.693